Cas no 1121627-56-2 (Methyl 3-((6-bromopyridin-3-yloxy)methyl)benzoate)

• Product Name: Methyl 3-((6-bromopyridin-3-yloxy)methyl)benzoate
• CAS No: 1121627-56-2
• MF: C₁₄H₁₂BrNO₃
• MW: 322.15398311615
• MDL: MFCD11874520
• CID: 4783835
• Update Time: 2025-11-06

Methyl 3-((6-bromopyridin-3-yloxy)methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-((6-bromopyridin-3-yloxy)methyl)benzoate
• methyl 3-[(6-bromopyridin-3-yl)oxymethyl]benzoate

• MDL： MFCD11874520
• Inchi： 1S/C14H12BrNO3/c1-18-14(17)11-4-2-3-10(7-11)9-19-12-5-6-13(15)16-8-12/h2-8H,9H2,1H3
• InChI Key： PZOIQNVVODEFLF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)OCC1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 321.00006 g/mol
• Monoisotopic Mass: 321.00006 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 322.15
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-((6-bromopyridin-3-yloxy)methyl)benzoate

Comprehensive Overview of Methyl 3-((6-bromopyridin-3-yloxy)methyl)benzoate (CAS No. 1121627-56-2)

Methyl 3-((6-bromopyridin-3-yloxy)methyl)benzoate (CAS No. 1121627-56-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure, combines a benzoate ester with a bromopyridine moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the design of novel bioactive molecules.

The compound's CAS number 1121627-56-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, Methyl 3-((6-bromopyridin-3-yloxy)methyl)benzoate, reflects its structural complexity, which includes a methyl ester group and a brominated pyridine ring. These functional groups contribute to its reactivity and utility in various chemical transformations, such as cross-coupling reactions and nucleophilic substitutions.

In recent years, the demand for high-purity chemical intermediates like Methyl 3-((6-bromopyridin-3-yloxy)methyl)benzoate has surged, driven by advancements in drug discovery and material science. This compound is particularly relevant in the synthesis of heterocyclic compounds, which are pivotal in developing new therapeutic agents and crop protection chemicals. Its bromine atom offers a strategic handle for further functionalization, enabling researchers to tailor its properties for specific applications.

From an SEO perspective, keywords such as "buy Methyl 3-((6-bromopyridin-3-yloxy)methyl)benzoate," "CAS 1121627-56-2 supplier," and "bromopyridine derivatives" are frequently searched by professionals seeking reliable sources for this compound. Additionally, queries like "applications of Methyl 3-((6-bromopyridin-3-yloxy)methyl)benzoate" and "synthesis methods for brominated pyridines" highlight the growing interest in its practical uses and manufacturing processes.

The compound's role in green chemistry initiatives is another hot topic. As industries strive to reduce environmental impact, Methyl 3-((6-bromopyridin-3-yloxy)methyl)benzoate is being explored for its potential in sustainable synthesis routes. Researchers are investigating catalyst systems and solvent-free conditions to optimize its production, aligning with global trends toward eco-friendly chemical processes.

Quality control is paramount when working with Methyl 3-((6-bromopyridin-3-yloxy)methyl)benzoate. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure its purity and consistency. These methods are essential for meeting the stringent standards required in pharmaceutical and agrochemical applications, where even minor impurities can significantly impact performance.

In summary, Methyl 3-((6-bromopyridin-3-yloxy)methyl)benzoate (CAS No. 1121627-56-2) is a valuable chemical intermediate with broad applicability in research and industry. Its unique structure, combined with the growing demand for specialty chemicals, positions it as a compound of enduring relevance. Whether for drug development, material innovation, or sustainable chemistry, this molecule continues to inspire new possibilities in science and technology.